Cas no 1820665-68-6 (1-azido-3-(3-fluorophenyl)propan-2-ol)

• Product Name: 1-azido-3-(3-fluorophenyl)propan-2-ol
• CAS No: 1820665-68-6
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• MDL: MFCD29033863
• CID: 5055511
• PubChem ID: 119056865
• Update Time: 2025-08-05

1-azido-3-(3-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-(3-fluorophenyl)propan-2-ol

• MDL： MFCD29033863
• Inchi： 1S/C9H10FN3O/c10-8-3-1-2-7(4-8)5-9(14)6-12-13-11/h1-4,9,14H,5-6H2
• InChI Key： YBNCGNIDWICSHS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)C(O)CN=[N+]=[N-]

Additional information on 1-azido-3-(3-fluorophenyl)propan-2-ol

1-Azido-3-(3-Fluorophenyl)Propan-2-Ol: A Comprehensive Overview

1-Azido-3-(3-fluorophenyl)propan-2-ol is a versatile organic compound with the CAS number 1820665-68-6. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology due to its unique structural properties and potential applications. The molecule consists of a fluorophenyl group attached to a propanol backbone, with an azide functional group at the terminal position. This combination of functional groups makes it a valuable building block for various chemical transformations and molecular modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-azido-3-(3-fluorophenyl)propan-2-ol through methodologies such as nucleophilic substitution reactions and copper-catalyzed coupling reactions. The presence of the azide group allows for the formation of stable bonds with other molecules, making it a key component in click chemistry applications. Additionally, the fluorophenyl group imparts electronic and steric properties that enhance the compound's reactivity and selectivity in various chemical reactions.

In terms of applications, 1-azido-3-(3-fluorophenyl)propan-2-ol has been extensively studied for its role in drug discovery. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of antiviral agents, anticancer drugs, and neuroprotective compounds. The compound's ability to undergo multiple transformations, such as azide reductions to form amines or hydroxylamine derivatives, has further expanded its utility in medicinal chemistry.

Moreover, recent studies have highlighted the use of this compound in the synthesis of advanced materials. For instance, its azide functionality has been employed in the preparation of polymeric materials with tailored mechanical and thermal properties. The integration of the fluorophenyl group into these materials enhances their stability and compatibility with biological systems, making them suitable for applications in biotechnology and medical devices.

The synthesis and characterization of 1-azido-3-(3-fluorophenyl)propan-2-ol have been optimized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, stereochemistry, and physical properties, ensuring its reliability as a starting material for further chemical explorations.

In conclusion, 1-azido-3-(3-fluorophenyl)propan-2-ol (CAS No: 1820665-68-6) is a multifaceted compound with promising applications across diverse scientific domains. Its unique combination of functional groups, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for researchers in drug discovery, materials science, and beyond. Continued exploration into its properties and potential uses will undoubtedly unlock new opportunities for innovation in these fields.